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Compound of Interest

Compound Name: Artanin

Cat. No.: B014308 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Artanin is a naturally occurring coumarin compound that has garnered significant interest in

neuroscience and drug development due to its potential therapeutic effects related to

Alzheimer's disease.[1] As an inhibitor of both acetylcholinesterase (AChE) and amyloid-beta

(Aβ) aggregation, Artanin presents a dual-pronged approach to tackling the complex pathology

of this neurodegenerative disorder.[1] Proper dissolution and handling of Artanin are critical for

obtaining reliable and reproducible results in in vitro cell culture models. This document

provides a comprehensive guide to dissolving Artanin, preparing stock solutions, and its

application in cell culture experiments, including detailed protocols and relevant signaling

pathway information.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation and use of

Artanin solutions in cell culture.
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Parameter Value/Recommendation Notes

Molecular Weight 290.32 g/mol -

CAS Number 96917-26-9 [2][3][4]

Recommended Solvent Dimethyl Sulfoxide (DMSO)
Artanin is readily soluble in

DMSO.[4][5]

Estimated Solubility in DMSO ≥ 10 mg/mL

Based on solubility data for

structurally similar coumarins.

[6] The exact solubility should

be determined empirically.

Recommended Stock Solution

Concentration
10 mM to 50 mM

A 10 mM stock solution is a

common starting point for most

cell culture applications.

Storage of Artanin Powder
-20°C for up to 3 years; 4°C for

up to 2 years
[2]

Storage of DMSO Stock

Solution

-80°C for up to 6 months;

-20°C for up to 1 month
[2]

Freeze-Thaw Cycles Avoid repeated cycles
Aliquot into single-use volumes

to maintain compound integrity.

Maximum DMSO

Concentration in Cell Culture

Media

< 0.5% (v/v)

Higher concentrations may

induce cytotoxicity in many cell

lines. A vehicle control is

essential.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Artanin Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Artanin. All procedures

should be performed in a sterile environment using aseptic techniques.

Materials:
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Artanin powder (MW: 290.32 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of Artanin:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 290.32 g/mol = 2.9032 mg

Weigh Artanin:

Carefully weigh out approximately 2.9 mg of Artanin powder on an analytical balance and

transfer it to a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous, sterile DMSO to the tube containing the Artanin powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A brief sonication in a water bath can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:
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Dispense the 10 mM Artanin stock solution into single-use, sterile cryovials (e.g., 20 µL

aliquots).

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Artanin Working Solution and
Treatment of Cells
This protocol outlines the dilution of the Artanin stock solution to the final working

concentration in cell culture medium.

Materials:

10 mM Artanin stock solution in DMSO

Complete cell culture medium (pre-warmed to 37°C)

Cultured cells in appropriate culture vessels (e.g., 96-well plate, 6-well plate)

Sterile pipettes and filter tips

Procedure:

Thaw Stock Solution:

Thaw a single aliquot of the 10 mM Artanin stock solution at room temperature.

Prepare Working Solution:

Calculate the volume of the stock solution required to achieve the desired final

concentration in your cell culture medium. For example, to prepare 1 mL of a 10 µM

working solution from a 10 mM stock, you would perform a 1:1000 dilution:

Add 1 µL of the 10 mM Artanin stock solution to 999 µL of pre-warmed complete cell

culture medium.
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Gently mix the working solution by pipetting up and down. Avoid vigorous vortexing which

can cause protein denaturation in the medium.

Cell Treatment:

Remove the existing medium from your cultured cells.

Add the freshly prepared Artanin working solution to the cells.

Include a vehicle control group treated with the same final concentration of DMSO as the

Artanin-treated group (e.g., 0.1% DMSO in this example).

Incubate the cells for the desired experimental duration.

Signaling Pathways and Experimental Workflow
Artanin's Mechanism of Action
Artanin's therapeutic potential in the context of Alzheimer's disease stems from its ability to

inhibit acetylcholinesterase (AChE) and amyloid-beta (Aβ) aggregation.[1] These actions are

thought to converge on critical neuronal signaling pathways, such as the PI3K/Akt pathway,

which plays a central role in cell survival and neuroprotection.
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Caption: Artanin's dual inhibition of AChE and Aβ aggregation, leading to the activation of the

pro-survival PI3K/Akt signaling pathway.

Experimental Workflow for Cell-Based Assays
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The following diagram illustrates a typical workflow for assessing the effects of Artanin on

cultured cells.
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Caption: A generalized workflow for treating cultured cells with Artanin for subsequent

analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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